Cas no 76-37-9 (2,2,3,3-Tetrafluoro-1-propanol)

• Product Name: 2,2,3,3-Tetrafluoro-1-propanol
• CAS No: 76-37-9
• MF: C₃H₄F₄O
• MW: 132.056875228882
• MDL: MFCD00004676
• CID: 34047
• PubChem ID: 6441
• Update Time: 2026-02-05

2,2,3,3-Tetrafluoro-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-Tetrafluoropropan-1-ol
• 1H,1H,3H-TETRAFLUORO-1-PROPANOL
• 1H,1H,3H-TETRAFLUOROPROPANOL
• 2,2,3,3-TETRAFLUORO-1-PROPANOL
• 2,2,3,3-TETRAFLUOROPROPANOL
• TFP
• 1,1,3H-perfluoropropanol
• 1,1,3-Trihydroperfluoro-1-propanol
• 1-Propanol, 2,2,3,3-tetrafluoro-
• 2,2,3,3-tetrafluoro-1-propano
• 2,2,3,3-Tetrafluoro-propanol-1
• 2,2,3,3-Tetrafluoropropyl alcohol
• Tetrafluoropropyl alcohol
• 2,2,3,3-Tetrfluoro-1-propanol
• 2,2,3,3-Tetrafluoropropanol(Tfp)
• 2,2,3,3-tetrafluoro-porpanol
• Tetrafluoro-1-propanol
• NBUKAOOFKZFCGD-UHFFFAOYSA-N
• RNO513716P
• WLN: Q1XFFYFF
• CHF2CF2CH2OH
• HCF2CF2
• AMY6795
• BP-11316
• 2,2,3,3-Tetrafluoroproppanol
• W-104366
• 1-Propanol,2,3,3-tetrafluoro-
• 2,2,3,3-Tetrafluoro-1-propanol, 98%
• HCF2CF2CH2OH
• Q23978438
• T0101
• AKOS000120480
• EINECS 200-955-5
• C3-Fluoroalcohol
• Z104477086
• 1,3-Trihydroperfluoro-1-propanol
• 76-37-9
• QGJNLZUASZXAGE-UHFFFAOYSA-N
• NSC113
• DTXSID8058796
• 1,1,2,2-TETRAFLUORO-3-HYDROXYPROPANE
• .ALPHA.,.ALPHA.,.OMEGA.-TRIHYDROPERFLUOROPROPANOL
• C3H4F4O
• 2,3,3-Tetrafluoropropyl alcohol
• 2,2,3,3-TETRAFLUORO-1-PROPANOL [MI]
• FT-0609077
• 2,3,3-Tetrafluoro-1-propanol
• BRN 1738264
• MFCD00004676
• BBL027472
• NSC-113
• 1-Hydroxy-2,2,3,3-tetrafluoropropane
• AT23334
• NSC 113
• STK802056
• CS-W013420
• EN300-20158
• 2,2,3,3-tetrafluoropropanol-1
• SCHEMBL22399
• UNII-RNO513716P
• AI3-23784
• LS-122672
• NS00019240
• DB-056051
• DTXCID0047828
• ALPHA,ALPHA,OMEGA-TRIHYDROPERFLUOROPROPANOL
• 4-01-00-01438 (Beilstein Handbook Reference)
• FT38883
• 2,2,3,3-Tetrafluoro-1-propanol

• MDL： MFCD00004676
• Inchi： 1S/C3H4F4O/c4-2(5)3(6,7)1-8/h2,8H,1H2
• InChI Key： NBUKAOOFKZFCGD-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CO)F
• BRN： 1738264

Computed Properties

• Exact Mass: 132.02000
• Monoisotopic Mass: 132.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 1.48 g/mL at 20 °C(lit.)
• Melting Point: -15°C
• Boiling Point: 106°C
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.321(lit.)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases, sodium, potassium, acid chlorides, acid anhydrides.
• PSA: 20.23000
• LogP: 0.87910
• Merck: 9206
• Solubility: Slightly soluble in benzene, toluene, chloroform, carbon tetrachloride, and soluble in methanol, ether, and acetic acid

2,2,3,3-Tetrafluoro-1-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H319,H331
• Warning Statement： P261,P305+P351+P338,P311
• Hazardous Material transportation number：UN 1986 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20-36
• Safety Instruction： S26-S37/39-S16
• RTECS：UB9400000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20; R36/37/38
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2,3,3-Tetrafluoro-1-propanol

Professional Introduction to 2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9)

2,2,3,3-Tetrafluoro-1-propanol, a fluorinated alcohol with the chemical formula C₃H₇FO₄, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound is characterized by its unique structural properties, which stem from the presence of four fluorine atoms attached to the carbon chain. The fluorine substituents play a crucial role in modulating the physical and chemical properties of the molecule, making it a valuable intermediate in the synthesis of various specialty chemicals and pharmaceuticals.

The CAS number 76-37-9 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. This numbering system is essential for researchers to accurately track and document the use of specific chemical entities in their experiments. The compound's molecular structure, featuring a primary alcohol group and four fluorine atoms at positions 2, 2, 3, and 3 on the propane backbone, imparts distinct reactivity and stability characteristics that are exploited in multiple applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability when incorporated into drug molecules. 2,2,3,3-Tetrafluoro-1-propanol has emerged as a key building block in the synthesis of fluorinated analogs of existing pharmaceuticals. Its ability to serve as a precursor for more complex structures has made it a subject of extensive research in medicinal chemistry. For instance, researchers have leveraged this compound to develop novel antiviral agents and anti-inflammatory drugs that benefit from the electron-withdrawing effects of fluorine atoms.

The pharmaceutical industry has shown particular interest in fluorinated alcohols due to their potential to improve drug efficacy and reduce side effects. 2,2,3,3-Tetrafluoro-1-propanol has been investigated for its role in synthesizing protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and HIV/AIDS. The fluorine atoms enhance the binding affinity of these inhibitors to their target enzymes by increasing lipophilicity and reducing metabolic degradation.

Moreover, advancements in synthetic methodologies have enabled more efficient production processes for 2,2,3,3-Tetrafluoro-1-propanol, making it more accessible for industrial applications. Catalytic hydrogenation and fluorination techniques have been refined to produce high-purity batches of this compound with minimal byproducts. These improvements have not only reduced costs but also enhanced the scalability of fluorinated alcohol-based drug development programs.

The environmental impact of fluorinated compounds has also been a focus area in recent research. While fluorine atoms offer numerous benefits in drug design, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes for 2,2,3,3-Tetrafluoro-1-propanol that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with broader sustainability goals within the chemical industry.

In conclusion,2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9) represents a fascinating example of how structural modifications can significantly influence a compound's utility in pharmaceuticals. Its unique combination of reactivity and stability makes it an indispensable tool for chemists developing next-generation therapeutics. As research continues to uncover new applications for this compound,its importance is expected to grow further, driving innovation across multiple scientific disciplines.